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Compound of Interest

Compound Name: GSK2983559 free acid

Cat. No.: B607819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2983559 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2

(RIPK2), a key enzyme in the NOD-like receptor (NLR) signaling pathway.[1][2] Dysregulation

of the NOD/RIPK2 signaling pathway is associated with a variety of inflammatory conditions.[1]

[3] GSK2983559 functions as an ATP-competitive inhibitor, effectively blocking the downstream

activation of NF-κB and MAPK signaling cascades, which in turn reduces the production of pro-

inflammatory cytokines.[3] These application notes provide detailed protocols for the

preparation and use of GSK2983559 free acid in in vitro cell culture experiments.

Chemical Properties and Storage
A summary of the key chemical properties and recommended storage conditions for

GSK2983559 free acid is provided in the table below.
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Property Value Reference

Molecular Formula C₂₁H₂₃N₄O₇PS₂ [4]

Molecular Weight 538.53 g/mol [4]

Appearance Light yellow to yellow solid [4]

Storage (Powder) -20°C for up to 3 years [4]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[5]

Signaling Pathway
GSK2983559 targets RIPK2, a central kinase in the NOD1 and NOD2 signaling pathways.

Upon recognition of bacterial peptidoglycans, NOD1/2 recruits RIPK2, leading to its

autophosphorylation and subsequent ubiquitination. This activates downstream signaling

through TAK1, ultimately resulting in the activation of the IKK complex and MAPK pathways.

These events culminate in the nuclear translocation of transcription factors like NF-κB, which

drive the expression of inflammatory cytokines. GSK2983559 directly inhibits the kinase activity

of RIPK2, thereby preventing these downstream inflammatory responses.[3][6]
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Caption: NOD2-RIPK2 signaling pathway and the inhibitory action of GSK2983559.
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Experimental Protocols
Protocol 1: Preparation of GSK2983559 Free Acid Stock
Solution
GSK2983559 free acid has poor solubility in aqueous solutions and many common organic

solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a stock

solution.

Materials:

GSK2983559 free acid powder

Anhydrous/molecular sieve-dried DMSO

Sterile, amber microcentrifuge tubes or cryovials

Vortex mixer

Water bath sonicator

Procedure:

Pre-warm DMSO: Warm the required volume of anhydrous DMSO to room temperature.

Weigh GSK2983559: In a sterile microcentrifuge tube, carefully weigh the desired amount of

GSK2983559 free acid powder.

Dissolution: Add the appropriate volume of pre-warmed DMSO to the powder to achieve the

desired stock concentration (e.g., 10 mM).

Vortex: Vortex the tube vigorously for 1-2 minutes to aid dissolution.

Sonication: Place the tube in a water bath sonicator and sonicate for 10-15 minutes. The

solution should become clear. Gentle warming (e.g., 37°C) can be applied if necessary, but

avoid excessive heat.
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Sterile Filtration (Optional but Recommended): If the stock solution will be added directly to a

large volume of media, sterile filter the solution through a 0.22 µm syringe filter compatible

with DMSO. This step may not be necessary if the stock solution is diluted at a high ratio

(e.g., 1:1000 or greater) into the final cell culture medium, as the dilution factor itself

significantly reduces the risk of contamination.

Aliquoting and Storage: Aliquot the stock solution into sterile, amber microcentrifuge tubes or

cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term

storage or -20°C for short-term storage.

Quantitative Data for Stock Solution Preparation:

Desired Stock
Concentration

Mass of GSK2983559 (for 1
mL)

Volume of DMSO

1 mM 0.539 mg 1 mL

5 mM 2.695 mg 1 mL

10 mM 5.39 mg 1 mL

Protocol 2: Preparation of Working Solution in Cell
Culture Medium
This protocol describes the dilution of the GSK2983559 stock solution into the final cell culture

medium.

Materials:

GSK2983559 stock solution (from Protocol 1)

Pre-warmed complete cell culture medium

Sterile conical tubes

Procedure:
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Thaw Stock Solution: Thaw an aliquot of the GSK2983559 stock solution at room

temperature.

Serial Dilution (Recommended): To ensure accurate and homogenous dilution, perform a

serial dilution. For example, to prepare a 1 µM working solution from a 10 mM stock, first

prepare an intermediate dilution (e.g., 100 µM) by adding a small volume of the stock

solution to a larger volume of culture medium. Then, further dilute the intermediate solution

to the final 1 µM concentration.

Direct Dilution (for high dilutions): For high dilution factors (e.g., 1:1000 or greater), the stock

solution can be added directly to the final volume of cell culture medium. Add the stock

solution dropwise while gently swirling the medium to ensure rapid and even distribution.

Vortex/Invert: Gently vortex or invert the tube containing the final working solution to ensure

homogeneity.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically ≤ 0.1%. A vehicle control (medium with the same

final concentration of DMSO) should be included in all experiments.

Use Immediately: It is recommended to use the prepared working solution immediately.

Example Working Concentrations from Literature:

Cell Line
Concentration
Range

Incubation
Time

Observed
Effect

Reference

THP-1 1 - 1024 nM 2 hours

Inhibition of

MDP-induced IL-

8 production

[5]

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using GSK2983559
free acid in a cell culture experiment.
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Caption: Workflow for GSK2983559 free acid preparation and use in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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